Cas no 847389-49-5 (3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea)

• Product Name: 3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea
• CAS No: 847389-49-5
• MF: C₁₈H₁₇ClIN₃S
• MW: 469.77015376091
• CID: 6293249
• PubChem ID: 16814240
• Update Time: 2025-10-30

3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea
• 1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(4-iodophenyl)thiourea
• F0658-0107
• AKOS024593688
• 3-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-1-(4-iodophenyl)thiourea
• 1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-iodophenyl)thiourea
• AB00671257-01
• 847389-49-5

• Inchi： 1S/C18H17ClIN3S/c1-11-15(16-10-12(19)2-7-17(16)22-11)8-9-21-18(24)23-14-5-3-13(20)4-6-14/h2-7,10,22H,8-9H2,1H3,(H2,21,23,24)
• InChI Key： TZOHPCHKGCXXJE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(NCCC1=C(C)NC2C=CC(=CC1=2)Cl)=S

Computed Properties

• Exact Mass: 468.98764g/mol
• Monoisotopic Mass: 468.98764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 71.9Ų

Additional information on 3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea

3-2-(5-Chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea (CAS No. 847389-49-5): A Comprehensive Overview

3-2-(5-Chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea (CAS No. 847389-49-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a thiourea derivative with a unique structure that includes a 5-chloro-2-methylindole moiety and a 4-iodophenyl group. The combination of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for various applications.

The molecular structure of 3-2-(5-Chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea is characterized by its indole and thiourea functionalities. The indole ring, which is a common motif in many biologically active compounds, provides the molecule with aromatic stability and potential interactions with biological targets. The presence of the chloro and methyl substituents on the indole ring further modulates its electronic properties, influencing its reactivity and binding affinity. The thiourea group, on the other hand, is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be crucial for its biological activity.

Recent studies have highlighted the potential therapeutic applications of 3-2-(5-Chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea. One notable area of research is its anti-cancer properties. In vitro and in vivo experiments have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Moreover, the compound has been investigated for its potential as an antiviral agent. Research has demonstrated that 3-2-(5-Chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a promising lead compound for the development of new antiviral therapies.

In addition to its therapeutic potential, 3-2-(5-Chloro-2-methyl-1H-indol-3-y l)ethyl -1-(4 -iodophenyl )thiourea has also been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it an attractive starting material for the synthesis of novel compounds with diverse biological activities. For instance, researchers have utilized this compound as a scaffold to develop new inhibitors of protein-protein interactions (PPIs), which are important targets in drug discovery.

The synthesis of 3 -2 -(5 -Chloro -2 -methyl -1 H -indol -3 -yl )ethyl -1 -(4 -iodophenyl )thiourea involves several steps, including the preparation of the indole derivative and the subsequent coupling with the thiourea moiety. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 5-chloroindole with an appropriate alkylating agent to form the substituted indole derivative, followed by coupling with 4-bromoaniline and thiourea under suitable conditions.

The physical properties of 3 -2 -(5 -Chloro -2 -methyl -1 H -indol -3 -yl )ethyl -1 -(4 -iodophenyl )thiourea, such as its solubility in various solvents and melting point, are important considerations for both synthetic chemistry and pharmaceutical applications. The compound is generally soluble in polar solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development.

In conclusion, 3 -2 -(5 -Chloro -2 -methyl -1 H -indol -3 yl )ethyl -1 -(4 iodophenyl )thiourea (CAS No. 847389 49 5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an intriguing candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its importance in modern drug discovery efforts.